Cas no 168828-70-4 (4-(2-fluoro-4-nitrophenyl)thiomorpholine)

• Product Name: 4-(2-fluoro-4-nitrophenyl)thiomorpholine
• CAS No: 168828-70-4
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• MDL: MFCD11039549
• CID: 1349724
• PubChem ID: 10824071
• Update Time: 2025-05-20

4-(2-fluoro-4-nitrophenyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-nitrophenyl)thiomorpholine
• 3-fluoro-4-thiomorpholinonitrobenzene
• MCULE-4299296815
• T7091955
• CTK0A8450
• ZINC34507373
• SureCN2151682
• Thiomorpholine, 4-(2-fluoro-4-nitrophenyl)-
• 3-fluoro-4-thiomorpholinonitrobenzene; MCULE-4299296815; T7091955; CTK0A8450; ZINC34507373; SureCN2151682; Thiomorpholine, 4-(2-fluoro-4-nitrophenyl)-;
• 4-(2-fluoro-4-nitrophenyl)thiomorpholine(WXC05525)
• W13108
• DB-395452
• 168828-70-4
• A907772
• PUZPGWLYSCSDBO-UHFFFAOYSA-N
• AS-65888
• SY127772
• Z645739774
• MFCD11039549
• CCG-301634
• SCHEMBL2151682
• CS-0038715
• DTXSID30445440
• AKOS016907923
• C10H11FN2O2S

• MDL： MFCD11039549
• Inchi： 1S/C10H11FN2O2S/c11-9-7-8(13(14)15)1-2-10(9)12-3-5-16-6-4-12/h1-2,7H,3-6H2
• InChI Key： PUZPGWLYSCSDBO-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(=CC=2F)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.4Ų

Additional information on 4-(2-fluoro-4-nitrophenyl)thiomorpholine

Introduction to 4-(2-fluoro-4-nitrophenyl)thiomorpholine (CAS No. 168828-70-4)

4-(2-fluoro-4-nitrophenyl)thiomorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 168828-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiomorpholine class, a structural motif known for its versatility in drug design due to its ability to form stable hydrogen bonds and interact with biological targets. The presence of both fluoro and nitro substituents on the aromatic ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in medicinal chemistry.

The fluoro group at the 2-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, while the nitro group at the 4-position contributes to electron-withdrawing effects, influencing its reactivity and binding affinity. These structural features make 4-(2-fluoro-4-nitrophenyl)thiomorpholine a valuable scaffold for developing novel therapeutic agents. Recent studies have highlighted its potential in modulating various biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

In recent years, there has been a surge in research focused on identifying small-molecule modulators that can interact with complex biological systems. The thiomorpholine core has been extensively studied for its role in enhancing binding affinity and selectivity towards target proteins. For instance, derivatives of thiomorpholine have shown promise in inhibiting enzymes involved in pain signaling, neurodegeneration, and autoimmune diseases. The introduction of fluorine and nitro substituents into this framework has further expanded its pharmacological potential.

One of the most compelling aspects of 4-(2-fluoro-4-nitrophenyl)thiomorpholine is its ability to engage with a wide range of biological targets. Preliminary computational studies suggest that this compound can interact with both protein and nucleic acid targets, making it a versatile tool for drug discovery. The fluoro group, in particular, has been shown to improve binding kinetics by enhancing hydrophobic interactions, while the nitro group can participate in hydrogen bonding or even redox reactions depending on the biological context.

Recent experimental data has begun to unravel the mechanistic basis of 4-(2-fluoro-4-nitrophenyl)thiomorpholine's pharmacological effects. In vitro assays have demonstrated its ability to modulate enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain pathways. Additionally, studies suggest that this compound may interact with neurotransmitter receptors, potentially making it useful in treating conditions such as depression and anxiety.

The synthesis of 4-(2-fluoro-4-nitrophenyl)thiomorpholine presents unique challenges due to the sensitivity of the thiomorpholine ring and the need for precise functional group manipulation. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the desired aromatic core, while protecting group strategies have allowed for selective functionalization at multiple sites.

The potential therapeutic applications of 4-(2-fluoro-4-nitrophenyl)thiomorpholine are vast. Given its structural similarities to known bioactive molecules, it is reasonable to hypothesize that it could serve as a lead compound for further optimization towards specific therapeutic targets. For example, derivatives of this molecule might be developed into novel anticonvulsants or anti-inflammatory agents by fine-tuning their binding properties through structure-activity relationship (SAR) studies.

Future research directions may include exploring the compound's role in drug-receptor interactions at a molecular level using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how fluoro and nitro substituents influence binding affinity will provide critical insights into optimizing drug design strategies. Additionally, preclinical studies will be essential to assess its safety profile and pharmacokinetic properties before moving into human trials.

The integration of computational chemistry with experimental pharmacology has accelerated the discovery process for compounds like 4-(2-fluoro-4-nitrophenyl)thiomorpholine. Machine learning models can predict binding affinities and identify promising derivatives based on large datasets of known bioactive molecules. This approach not only saves time but also allows researchers to explore chemical space more efficiently, leading to faster development of novel therapeutics.

In conclusion,4-(2-fluoro-4-nitrophenyl)thiomorpholine (CAS No. 168828-70-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential applications span multiple therapeutic areas, making it an attractive candidate for further research and development. As our understanding of drug-receptor interactions continues to evolve,this compound will undoubtedly play a crucial role in shaping future treatments for various diseases.